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Compound of Interest

Compound Name: 2-Chloro-5-fluorotoluene

CAS No.: 33406-96-1

Cat. No.: B1347005

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-Chloro-5-fluorotoluene, a key intermediate in the synthesis of pharmaceuticals

and other specialty chemicals. The data presented is intended to support research and

development activities by providing accurate and readily accessible information.

Core Physicochemical Data
The essential molecular properties of 2-Chloro-5-fluorotoluene are summarized in the table

below. This data is fundamental for stoichiometric calculations, analytical method development,

and chemical process design.
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Property Value Reference

Chemical Formula C7H6ClF [1][2][3][4][5][6]

Molecular Weight 144.57 g/mol [2][5][6][7][8]

Exact Mass 144.014 g/mol [1]

IUPAC Name 2-Chloro-5-fluorotoluene [3][4]

CAS Registry Number 33406-96-1 [3][4]

Experimental Protocols
The determination of the molecular weight and formula of 2-Chloro-5-fluorotoluene is typically

achieved through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the

exact mass of the molecule. The sample is ionized, and the mass-to-charge ratio of the

resulting ions is measured with high precision. This experimental value is then compared to the

theoretical exact mass calculated from the isotopic masses of the constituent elements to

confirm the elemental composition.

Elemental Analysis: Combustion analysis is used to determine the percentage composition of

carbon, hydrogen, and other elements (chlorine, fluorine). A weighed sample of the compound

is burned in an excess of oxygen, and the resulting combustion products (CO2, H2O, etc.) are

collected and weighed. The percentage of each element in the original sample is then

calculated, which serves to verify the empirical and molecular formula.

Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the elemental composition and the

resulting molecular formula and weight of 2-Chloro-5-fluorotoluene.
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Derivation of Molecular Properties for 2-Chloro-5-fluorotoluene

Elemental Composition

Derived Formula

Calculated Weight

Carbon (C)

Molecular Formula
C7H6ClF

Hydrogen (H) Chlorine (Cl) Fluorine (F)

Molecular Weight
144.57 g/mol

Sum of Atomic Weights

Click to download full resolution via product page

Caption: Logical flow from elemental composition to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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